Cas no 1706429-43-7 (5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine)

• Product Name: 5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine
• CAS No: 1706429-43-7
• MF: C₁₁H₁₆IN₃
• MW: 317.16931438446
• CID: 5210507
• Update Time: 2025-09-28

5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine

• Inchi： 1S/C11H16IN3/c1-8(2)10-9(12)11(14-7-13-10)15-5-3-4-6-15/h7-8H,3-6H2,1-2H3
• InChI Key： DRBZJWZOXSHBNE-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC2)=C(I)C(C(C)C)=N1

Additional information on 5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine

Research Brief on 5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine (CAS: 1706429-43-7)

5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine (CAS: 1706429-43-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of biologically active compounds, particularly in the context of kinase inhibition and targeted cancer therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its structural characteristics, synthetic utility, and biological relevance.

The compound's unique structural features, including the iodo-substitution and pyrrolidinyl group, make it a valuable scaffold for the design of novel kinase inhibitors. Recent publications have demonstrated its utility in the synthesis of potent and selective inhibitors targeting key oncogenic kinases, such as EGFR and BRAF. These inhibitors have shown promising results in preclinical models, with enhanced binding affinity and reduced off-target effects compared to earlier generations of kinase inhibitors.

In addition to its role in kinase inhibition, 5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine has been investigated for its potential in other therapeutic areas. For instance, studies have explored its incorporation into small-molecule probes for imaging applications, leveraging its iodine moiety for radiolabeling. This approach has been particularly useful in the development of positron emission tomography (PET) tracers for cancer diagnostics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of this compound to improve yield and scalability. Novel catalytic methods and green chemistry approaches have been employed to streamline its synthesis, making it more accessible for large-scale applications. These developments are critical for facilitating its broader use in drug discovery pipelines.

In conclusion, 5-Iodo-4-isopropyl-6-pyrrolidin-1-yl-pyrimidine (CAS: 1706429-43-7) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its structural versatility, combined with recent synthetic and biological advancements, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely explore its potential in additional therapeutic contexts and further refine its synthetic methodologies.